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Compound of Interest

Compound Name: Calcium metavanadate

CAS No.: 14100-64-2

Cat. No.: B083413 Get Quote

A Technical Guide for Materials Scientists and Bio-Ceramic Engineers

Executive Summary
The CaO-V₂O₅ binary system represents a critical material landscape bridging high-

temperature ceramics, optoelectronics, and next-generation bioactive scaffolds. For

researchers in drug delivery and tissue engineering, this system is the thermodynamic parent

of vanadate-substituted hydroxyapatites, materials exhibiting potent osteoinductive and insulin-

mimetic properties. For solid-state physicists, it offers a tunable playground of dielectric

resonators and luminescent hosts.

This guide moves beyond basic phase enumeration to analyze the thermodynamic driving

forces, synthesis protocols, and structural-functional correlations defining calcium vanadates.

Part 1: The Thermodynamic Landscape
The CaO-V₂O₅ phase diagram is characterized by extreme asymmetry in melting points—

ranging from the low-melting V₂O₅ (~690°C) to the refractory CaO (~2600°C). This gradient

dictates processing strategies, particularly for preventing vanadium volatilization during

sintering.
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The system contains three primary intermediate phases: Calcium Metavanadate (CaV₂O₆),

Calcium Pyrovanadate (Ca₂V₂O₇), and Calcium Orthovanadate (Ca₃(VO₄)₂).

Phase Formula
Melting
Point (°C)

Nature of
Fusion

Crystal
System

Space
Group

V₂O₅ V₂O₅ ~690 Congruent Orthorhombic Pmmn

Metavanadat

e
CaV₂O₆ ~778 Incongruent* Monoclinic C2/m

Pyrovanadate Ca₂V₂O₇ ~975 Incongruent Triclinic P-1

Orthovanadat

e
Ca₃(VO₄)₂ ~1380 Congruent

Rhombohedr

al
R3c

CaO CaO ~2600 Congruent Cubic Fm-3m

*Note: CaV₂O₆ thermal behavior is sensitive to oxygen partial pressure; strictly stoichiometric

melting is often debated in literature, with peritectic decomposition observed near 778°C.

The Critical Eutectic
The most experimentally relevant feature for low-temperature processing (e.g., co-fired

ceramics or bioactive coatings) is the V₂O₅-rich eutectic.

Temperature: ~618°C – 620°C

Composition: High V₂O₅ content (approx. 50-60 mol% V₂O₅ depending on specific literature

assessments).

Significance: This liquid phase aids densification but poses a risk of grain boundary corrosion

in refractory linings.

Topological Phase Relationships (Logic Diagram)
The following diagram illustrates the equilibrium pathways and thermal events governing the

system.
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Figure 1: Topological connectivity of the CaO-V₂O₅ system showing melting progressions and

phase stoichiometry.

Part 2: Synthesis & Experimental Protocols
Causality in Synthesis Choices

Why Solid State? While sol-gel offers purity, solid-state reaction is preferred for calcium

vanadates to ensure complete evolution of CO₂ from carbonate precursors before the V₂O₅

melts.

The Volatility Problem: V₂O₅ has high vapor pressure above 700°C. If the reaction isn't

staged, vanadium loss leads to non-stoichiometric phases (e.g., forming Ca₇V₄O₁₇ defects).

Protocol: Stepwise Solid-State Synthesis of Ca₃(VO₄)₂
This protocol is designed to produce high-purity orthovanadate for biological or luminescent

applications.

Materials:

CaCO₃ (99.9% purity, dried at 105°C)

V₂O₅ (99.5% purity)

Acetone (grinding medium)

Workflow:

Stoichiometric Weighing: Calculate molar ratios precisely (3:1 Ca:V).

Checkpoint: Account for LOI (Loss on Ignition) of CaCO₃.
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High-Energy Milling: Ball mill precursors in acetone for 4 hours using zirconia media.

Reasoning: Reduces diffusion distances, critical since CaO is refractory.

Calcination Stage 1 (The "Degassing" Step):

Heat to 600°C (ramp 5°C/min) for 4 hours.

Mechanism:[1][2] Decomposes CaCO₃

CaO + CO₂ before V₂O₅ melts/volatilizes.

Intermediate Grinding: Regrind to break agglomerates.

Sintering Stage 2 (The Phase Formation):

Heat to 900°C - 1000°C for 10 hours.

Note: Keep below 1100°C initially to prevent liquid phase segregation if mixing was poor.

Final Densification (Optional): Pelletize and sinter at 1200°C for 2 hours.

Synthesis Logic Diagram
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Figure 2: Stepwise solid-state synthesis workflow designed to mitigate vanadium volatilization.

Part 3: Applications in Drug Development &
Biomedicine
While traditionally a ceramics topic, the CaO-V₂O₅ system is gaining traction in the biomedical

sector.

Vanadate-Substituted Hydroxyapatite (V-HAp)
For drug development professionals working on bone tissue engineering, the Ca-V-P-O

quaternary system is the frontier.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b083413?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism: Phosphate (

) ions in hydroxyapatite are isomorphously substituted by Vanadate (

).[1]

Therapeutic Action: Vanadate ions released locally act as insulin mimetics and stimulate

osteoblast differentiation (bone growth) while inhibiting adipogenesis.

Toxicity Control: Pure V₂O₅ is cytotoxic. By stabilizing vanadium within the Ca₃(VO₄)₂ or V-

HAp lattice, release rates are controlled, maintaining the therapeutic window without

systemic toxicity.

Luminescent Probes
Calcium vanadates doped with Lanthanides (Eu³⁺, Dy³⁺) serve as non-toxic fluorescent

markers for bio-imaging, offering high chemical stability compared to organic dyes.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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